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Compound of Interest

Compound Name: GSK317354A

Cat. No.: B15603997 Get Quote

For laboratory professionals engaged in drug development, the proper handling and disposal of

investigational compounds like GSK317354A, a GRK2 inhibitor, are paramount for ensuring a

safe and compliant research environment.[1] While specific disposal instructions for

GSK317354A are not publicly detailed, adherence to established protocols for hazardous

chemical waste management is mandatory. This guide provides a comprehensive framework

for the safe disposal of GSK317354A, drawing upon general chemical safety principles and

regulatory guidelines.

Core Principles of Chemical Waste Disposal
The foundational principle of chemical waste disposal is the "cradle to grave" concept, where

the generator of the waste is responsible for its safe handling from creation to final disposal.[2]

Improper disposal, such as discarding chemicals down the drain or in regular trash, is

prohibited and can lead to significant environmental harm and regulatory penalties.[2][3] All

chemical waste, including GSK317354A, must be managed in accordance with local, regional,

and national hazardous waste regulations.[4]

GSK317354A: Chemical and Physical Properties
A summary of the known properties of GSK317354A is provided below. This information is

crucial for making informed decisions regarding handling, storage, and waste segregation.
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Property Value

Molecular Formula C₂₅H₁₈F₄N₆O

Molecular Weight 494.44

Appearance Solid

CAS Number 874119-13-8

Source:[1]

Step-by-Step Disposal Protocol for GSK317354A
The following procedure outlines the essential steps for the safe disposal of GSK317354A from

the point of generation in the laboratory to its final collection by certified waste disposal

services.

1. Waste Identification and Classification:

Immediately upon deciding to discard GSK317354A, it must be classified as a hazardous

waste.[5]

Consult the Safety Data Sheet (SDS) for any specific hazard classifications (e.g., flammable,

corrosive, toxic, reactive).[3] While a specific SDS for GSK317354A was not located, it is

prudent to handle it as a potentially hazardous compound.

2. Selection of Appropriate Waste Containers:

Use a waste container that is compatible with the chemical properties of GSK317354A.[6]

For solid waste, a securely sealable container is appropriate.

Ensure the container is in good condition, free from leaks, cracks, or rust.[5][6]

It is acceptable to reuse empty chemical bottles for waste collection, provided they are

compatible and properly relabeled.[5][6]

3. Labeling of Waste Containers:
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Affix a "HAZARDOUS WASTE" label to the container as soon as the first amount of waste is

added.[5][6]

The label must include the full chemical name ("GSK317354A"), not abbreviations or

formulas.[5]

Clearly indicate the hazards associated with the chemical.

4. Waste Accumulation and Storage:

Store the waste container in a designated hazardous waste storage area within the

laboratory.[7] This area should be away from heat, sparks, and high-traffic areas.[7]

Keep the waste container securely closed at all times, except when adding waste.[5][6]

Segregate GSK317354A waste from incompatible materials to prevent dangerous reactions.

[6]

Liquid chemical waste must be stored in secondary containment bins.[6]

5. Handling and Personal Protective Equipment (PPE):

When handling GSK317354A waste, always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.[8]

All handling of chemical waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[6]

6. Disposal of Empty Containers:

A container that held GSK317354A is not considered empty until it has been triple-rinsed

with a suitable solvent.[5]

The rinsate from this process must be collected and treated as hazardous waste.[5]

After triple-rinsing and air-drying, the container may be disposed of in the regular trash, with

the label defaced or removed.[5]
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7. Arranging for Final Disposal:

Do not dispose of GSK317354A waste in the regular trash or down the drain.[3]

Contact your institution's Environmental Health and Safety (EH&S) department or a certified

chemical waste disposal vendor to schedule a pickup.[3][5]

Logical Workflow for GSK317354A Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GSK317354A in a laboratory setting.
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Handling Protocol

GSK317354A to be Discarded

Classify as Hazardous Waste

Select Compatible Container

Affix 'Hazardous Waste' Label
(Include Full Chemical Name)

Store in Designated Area
(Segregated & in Secondary Containment)

Arrange for Pickup by
Certified Waste Disposal

Wear Appropriate PPE

Final Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GSK317354A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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